Cas no 1859501-75-9 (1-(4-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol)
1-(4-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-ethylpiperidin-1-yl)-3-fluoropropan-2-ol
- 1859501-75-9
- EN300-1652707
- 1-(4-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol
-
- Inchi: 1S/C10H20FNO/c1-2-9-3-5-12(6-4-9)8-10(13)7-11/h9-10,13H,2-8H2,1H3
- InChI Key: ASYYDXTZYBBUQZ-UHFFFAOYSA-N
- SMILES: FCC(CN1CCC(CC)CC1)O
Computed Properties
- Exact Mass: 189.15289242g/mol
- Monoisotopic Mass: 189.15289242g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 23.5Ų
1-(4-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1652707-0.05g |
1-(4-ethylpiperidin-1-yl)-3-fluoropropan-2-ol |
1859501-75-9 | 0.05g |
$1188.0 | 2023-06-04 | ||
| Enamine | EN300-1652707-0.1g |
1-(4-ethylpiperidin-1-yl)-3-fluoropropan-2-ol |
1859501-75-9 | 0.1g |
$1244.0 | 2023-06-04 | ||
| Enamine | EN300-1652707-0.25g |
1-(4-ethylpiperidin-1-yl)-3-fluoropropan-2-ol |
1859501-75-9 | 0.25g |
$1300.0 | 2023-06-04 | ||
| Enamine | EN300-1652707-0.5g |
1-(4-ethylpiperidin-1-yl)-3-fluoropropan-2-ol |
1859501-75-9 | 0.5g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1652707-1.0g |
1-(4-ethylpiperidin-1-yl)-3-fluoropropan-2-ol |
1859501-75-9 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1652707-2.5g |
1-(4-ethylpiperidin-1-yl)-3-fluoropropan-2-ol |
1859501-75-9 | 2.5g |
$2771.0 | 2023-06-04 | ||
| Enamine | EN300-1652707-5.0g |
1-(4-ethylpiperidin-1-yl)-3-fluoropropan-2-ol |
1859501-75-9 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1652707-10.0g |
1-(4-ethylpiperidin-1-yl)-3-fluoropropan-2-ol |
1859501-75-9 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1652707-50mg |
1-(4-ethylpiperidin-1-yl)-3-fluoropropan-2-ol |
1859501-75-9 | 50mg |
$827.0 | 2023-09-21 | ||
| Enamine | EN300-1652707-100mg |
1-(4-ethylpiperidin-1-yl)-3-fluoropropan-2-ol |
1859501-75-9 | 100mg |
$867.0 | 2023-09-21 |
1-(4-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-(4-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol
Comprehensive Overview of 1-(4-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol (CAS No. 1859501-75-9): Properties, Applications, and Research Insights
1-(4-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol (CAS No. 1859501-75-9) is a fluorinated piperidine derivative gaining attention in pharmaceutical and chemical research due to its unique structural features. This compound combines a piperidine ring with a fluoropropanol side chain, offering versatile reactivity for drug discovery and material science. Researchers are particularly interested in its potential as a bioactive intermediate, especially in the development of central nervous system (CNS) targeting molecules and enzyme modulators.
The fluorine atom in this molecule enhances its metabolic stability and binding affinity, making it a valuable scaffold for medicinal chemistry. Recent studies highlight its role in optimizing lipophilicity and blood-brain barrier permeability—key factors in neurodegenerative disease research. With the growing demand for fluorinated building blocks in drug design, CAS No. 1859501-75-9 has emerged as a candidate for high-throughput screening libraries.
From a synthetic perspective, 1-(4-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol exemplifies modern trends in green chemistry. Its synthesis often employs catalytic fluorination methods, aligning with industry shifts toward sustainable halogenation. Analytical techniques like NMR spectroscopy and LC-MS are critical for characterizing its purity, as even minor impurities can impact downstream applications in preclinical research.
Beyond pharmaceuticals, this compound shows promise in agrochemical innovation. The 4-ethylpiperidine moiety contributes to pesticidal activity, while the fluoropropanol group may improve environmental degradation profiles—a hot topic in eco-friendly crop protection. Patent analyses reveal increasing filings involving similar structures, particularly for systemic plant protection agents.
Quality control of CAS No. 1859501-75-9 requires stringent GMP-compliant protocols, especially given its potential use in API synthesis. Storage typically involves inert atmospheres to preserve the fluoroalcohol functionality. These handling considerations reflect broader industry discussions about specialty chemical stabilization techniques.
Emerging computational studies explore molecular docking scenarios for this compound, particularly targeting G-protein-coupled receptors (GPCRs). Such in silico analyses help prioritize laboratory investigations, addressing the pharmaceutical industry's need for cost-effective lead optimization. This aligns with frequent search queries about AI-assisted drug discovery and virtual screening workflows.
Regulatory perspectives on fluorinated piperidines continue evolving, with agencies emphasizing structure-activity relationship (SAR) documentation. While CAS No. 1859501-75-9 currently has no usage restrictions, its structural analogs are monitored under REACH and FDA guidelines—a crucial consideration for industrial applications.
The compound's physicochemical properties (e.g., logP ~1.8, polar surface area 23Ų) make it relevant to discussions about oral drug bioavailability. These characteristics frequently appear in searches related to Lipinski's Rule of Five compliance, reflecting the pharmaceutical community's focus on druglikeness predictors.
Ongoing research investigates stereoselective synthesis routes for this molecule, as chirality significantly impacts biological activity. This resonates with industry trends toward single-enantiomer drugs and searches for chiral separation techniques. Advanced methods like asymmetric fluorination may unlock new applications.
In material science, the hydrogen-bonding capacity of the hydroxyl group combined with the fluorine atom's electronic effects creates opportunities for functional polymer design. Such interdisciplinary potential makes CAS No. 1859501-75-9 a subject of convergence research—a trending topic in scientific funding circles.
1859501-75-9 (1-(4-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)